Cas no 1207027-04-0 (2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo1,2-apyridine-3-carboxamide)

• Product name: 2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo1,2-apyridine-3-carboxamide
• CAS No: 1207027-04-0
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 5882750
• PubChem ID: 45504236

2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo1,2-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo1,2-apyridine-3-carboxamide
• 2-methyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)imidazo[1,2-a]pyridine-3-carboxamide
• VU0520995-1
• SR-01000924865-1
• F5791-2559
• SR-01000924865
• 1207027-04-0
• AKOS024519135
• 2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]imidazo[1,2-a]pyridine-3-carboxamide

• Inchi： 1S/C18H15N5O2/c1-12-16(23-10-6-5-9-14(23)20-12)18(24)19-11-15-21-17(22-25-15)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,24)
• InChI Key： YRYMGPDFGXWLEK-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=C(C)N=C3C=CC=CN23)=O)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 333.123
• Monoisotopic Mass: 333.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo1,2-apyridine-3-carboxamide

Introduction to Compound CAS No. 1207027-04-0: 2-Methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo[1,2-a]pyridine-3-carboxamide

The compound CAS No. 1207027-04-0, also known as 2-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylimidazo[1,2-a]pyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including anti-tumor, anti-viral, and neuroprotective applications.

The molecular structure of this compound is characterized by a fused imidazo[1,2-a]pyridine ring system, which is a key structural motif in many bioactive molecules. The presence of a methyl group at the 2-position of the imidazo[1,2-a]pyridine ring and a carboxamide substituent at the 3-position further enhances its chemical diversity. Additionally, the 3-phenyl-substituted 1,2,4-oxadiazole moiety attached to the nitrogen atom of the carboxamide group introduces unique electronic and steric properties that contribute to its bioactivity.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed various synthetic strategies to improve its solubility and bioavailability while maintaining its potency. For instance, studies have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These advancements have not only enhanced the scalability of synthesis but also opened new avenues for preclinical testing.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown that it exhibits potent inhibitory activity against certain kinases and proteases involved in disease progression. For example, it has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a promising candidate for anti-cancer therapies.

Moreover, this compound has shown potential in combating viral infections. Recent investigations have revealed its ability to inhibit viral replication by targeting essential viral enzymes. Its anti-viral properties have been tested against several pathogens, including influenza virus and hepatitis C virus (HCV). These findings underscore its versatility as a multi-targeted therapeutic agent.

Another area of interest is its neuroprotective effects. Studies have demonstrated that this compound can mitigate oxidative stress and inflammation in neuronal cells, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier further enhances its suitability for central nervous system-related therapies.

Despite its promising profile, further research is required to fully understand its pharmacokinetics and toxicity profile. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. If successful, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating a wide range of diseases.

In conclusion, CAS No. 1207027-04-0 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, coupled with its diverse biological activities, positions it as a key player in advancing modern medicine.